Cas no 1256355-29-9 (2-(4-methylpiperazino)pyrimidine-5-boronic acid)

• Product Name: 2-(4-methylpiperazino)pyrimidine-5-boronic acid
• CAS No: 1256355-29-9
• MF: C₉H₁₅BN₄O₂
• MW: 222.052001237869
• MDL: MFCD07375170
• CID: 828709
• PubChem ID: 53216596
• Update Time: 2025-09-19

2-(4-methylpiperazino)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(4-Methylpiperazin-1-yl)pyrimidin-5-yl)boronic acid
• [2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]boronic acid
• 2-(4-methylpiperazin-1-yl)pyrimidine-5-boronic acid
• 2-(4-Methylpiperazino)pyrimidine-5-boronic acid
• SCHEMBL15330361
• AKOS015850888
• DB-118959
• F87024
• 2-(4-Methylpiperazin-1-yl)pyrimidin-5-ylboronic acid, AldrichCPR
• 1256355-29-9
• 2-(4-METHYLPIPERAZIN-1-YL)PYRIMIDIN-5-YLBORONIC ACID
• AB41346
• DTXSID80681755
• Boronic acid, B-[2-(4-methyl-1-piperazinyl)-5-pyrimidinyl]-
• MFCD07375170
• (2-(4-Methylpiperazin-1-yl)pyrimidin-5-yl)boronicacid
• BS-19817
• CS-0178881
• B-[2-(4-methyl-1-piperazinyl)-5-pyrimidinyl]boronic Acid
• 2-(4-methylpiperazino)pyrimidine-5-boronic acid

• MDL： MFCD07375170
• Inchi： 1S/C9H15BN4O2/c1-13-2-4-14(5-3-13)9-11-6-8(7-12-9)10(15)16/h6-7,15-16H,2-5H2,1H3
• InChI Key： FEYYRRPONOKNQL-UHFFFAOYSA-N
• SMILES： OB(C1C=NC(=NC=1)N1CCN(C)CC1)O

Computed Properties

• Exact Mass: 222.12900
• Monoisotopic Mass: 222.1288059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 72.72000
• LogP: -2.08890

2-(4-methylpiperazino)pyrimidine-5-boronic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：